Cas no 1805284-78-9 (5-(Aminomethyl)-3-cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine)

• Product Name: 5-(Aminomethyl)-3-cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine
• CAS No: 1805284-78-9
• MF: C₉H₆F₅N₃
• MW: 251.1560587883
• CID: 4879145
• Update Time: 2025-05-21

5-(Aminomethyl)-3-cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-3-cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C9H6F5N3/c10-8(11)6-4(1-15)3-17-7(5(6)2-16)9(12,13)14/h3,8H,1,15H2
• InChI Key： SGGKKZIICBIKDZ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C(C(F)(F)F)=NC=C1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 308
• XLogP3: 1
• Topological Polar Surface Area: 62.7

Additional information on 5-(Aminomethyl)-3-cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine

Introduction to 5-(Aminomethyl)-3-cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1805284-78-9)

5-(Aminomethyl)-3-cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the chemical abstracts service number CAS No. 1805284-78-9, features a pyridine core substituted with multiple fluorinated and cyano functional groups, making it a promising candidate for the development of novel bioactive molecules.

The molecular structure of 5-(Aminomethyl)-3-cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine incorporates three key substituents: an aminomethyl group at the 5-position, a cyano group at the 3-position, and two highly electronegative difluoromethyl and trifluoromethyl groups at the 4- and 2-positions, respectively. These substituents not only enhance the compound's lipophilicity but also contribute to its ability to interact with biological targets in a specific manner. The presence of these fluorinated groups is particularly noteworthy, as fluorine atoms can significantly influence the pharmacokinetic and pharmacodynamic properties of drug candidates.

In recent years, there has been a growing interest in fluorinated pyridines as pharmacophores due to their ability to improve metabolic stability, binding affinity, and oral bioavailability. The compound 5-(Aminomethyl)-3-cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine exemplifies this trend, as its design incorporates multiple fluorine atoms to optimize these properties. The aminomethyl group further enhances its potential as a building block for more complex molecules by providing a site for further functionalization via amide or urea bond formation.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors targeting various therapeutic pathways. For instance, the electron-withdrawing nature of the cyano and fluorinated groups can modulate the electronic properties of the pyridine ring, enabling precise interactions with enzymes or receptors. This has led to investigations into its utility as a scaffold for kinase inhibitors, particularly those targeting aberrantly activated kinases in cancer therapy.

Recent studies have demonstrated that derivatives of 5-(Aminomethyl)-3-cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine exhibit promising activity against several protein kinases. The fluorinated substituents are known to enhance binding affinity by increasing hydrophobic interactions and reducing metabolic susceptibility. Moreover, the aminomethyl group can be used to link other pharmacophoric elements, creating hybrid molecules with enhanced potency and selectivity. Such strategies have been successfully employed in the development of next-generation anticancer agents.

The synthesis of 5-(Aminomethyl)-3-cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine presents unique challenges due to the presence of multiple sensitive functional groups. However, advances in synthetic methodologies have made it feasible to construct this molecule with high purity and yield. Key steps in its synthesis include nucleophilic substitution reactions to introduce the aminomethyl group, followed by cyanation at the 3-position and selective fluorination at the 4- and 2-positions. These steps require careful optimization to ensure regioselectivity and minimize side reactions.

From a computational chemistry perspective, the interaction between 5-(Aminomethyl)-3-cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine and biological targets can be modeled using various molecular docking algorithms. These studies have provided insights into how the fluorinated substituents influence binding modes and affinity. For example, computational analyses have revealed that the electron-withdrawing effects of the cyano and fluorine groups align with key binding pockets in target proteins, thereby enhancing receptor interaction.

The potential therapeutic applications of this compound extend beyond oncology. Researchers are exploring its utility in other areas such as infectious diseases and inflammatory disorders. The structural features of 5-(Aminomethyl)-3-cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine make it a versatile scaffold for designing molecules that can modulate immune responses or inhibit pathogen-specific enzymes. Preliminary studies suggest that derivatives of this compound may exhibit antiviral or anti-inflammatory properties, opening up new avenues for drug discovery.

In conclusion,5-(Aminomethyl)-3-cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1805284-78-9) represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. Its incorporation of multiple fluorinated and cyano groups enhances its potential as a pharmacophore for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery efforts across various therapeutic areas.